Cas no 345637-69-6 ((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)acetic Acid)

• Product Name: (3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)acetic Acid
• CAS No: 345637-69-6
• MF: C₇H₉N₃O₄
• MW: 199.164061307907
• MDL: MFCD00297279
• CID: 1072582
• PubChem ID: 722518
• Update Time: 2025-11-01

(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)acetic acid
• (3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetic acid(SALTDATA: FREE)
• (3,5-Dimethyl-4-nitro-pyrazol-1-yl)-acetic acid
• 2-(3,5-dimethyl-4-nitropyrazol-1-yl)acetic acid
• (3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetic acid
• (3,5-Dimethyl-4-nitropyrazol-1-yl)acetic acid
• 001875
• 2-(3,5-dimethyl-4-nitropyrazolyl)acetic acid
• AC1LF3QN
• AC1Q2PT6
• Oprea1_830711
• SureCN2760498
• ZERO
• AKOS015921954
• Z56938868
• SCHEMBL2760498
• 1-carboxymethyl-3,5-dimethyl--4-nitropyrazole
• MFCD00297279
• HMS2649K03
• SMR000272787
• SR-01000596956
• STK345976
• MLS000713306
• BFNTYPOJGJVSTK-UHFFFAOYSA-N
• CHEMBL1879293
• AKOS000220464
• BBL008377
• EN300-06909
• VS-01894
• DTXSID40352297
• EU-0033216
• SR-01000596956-1
• CCG-202860
• 345637-69-6
• CS-0307773
• 2-(3,5-Dimethyl-4-nitro-pyrazol-1-yl)acetic acid
• ALBB-004704
• (3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)acetic Acid

• MDL： MFCD00297279
• Inchi： 1S/C7H9N3O4/c1-4-7(10(13)14)5(2)9(8-4)3-6(11)12/h3H2,1-2H3,(H,11,12)
• InChI Key： BFNTYPOJGJVSTK-UHFFFAOYSA-N
• SMILES： OC(CN1C(C)=C(C(C)=N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 199.05900
• Monoisotopic Mass: 199.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.94000
• LogP: 1.01590

(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)acetic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on (3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)acetic Acid

Introduction to (3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)acetic Acid (CAS No. 345637-69-6)

(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)acetic Acid, identified by its CAS number 345637-69-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This heterocyclic aromatic acid has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both methyl and nitro substituents on the pyrazole ring imparts distinct reactivity and functionality, making it a valuable scaffold for the development of novel therapeutic agents.

The< strong>pyrazole core is a six-membered aromatic ring containing two nitrogen atoms, which is known for its versatility in drug design. The nitro group at the 4-position enhances electrophilicity, facilitating nucleophilic substitution reactions, while the methyl groups at the 3- and 5-positions contribute to steric hindrance and electronic effects that can modulate biological activity. This combination of features makes (3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)acetic acid a promising candidate for further exploration in synthetic chemistry and pharmacology.

In recent years, there has been a growing interest in< strong>pyrazole derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that pyrazole-based compounds exhibit properties such as anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The nitro-substituted pyrazoles, in particular, have shown enhanced bioavailability and binding affinity to target enzymes and receptors. This has spurred research into optimizing their structures for improved efficacy and reduced toxicity.

One of the most compelling aspects of (3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)acetic acid is its potential as a building block for more complex molecules. The carboxylic acid moiety at the 1-position allows for further functionalization via esterification, amidation, or coupling reactions, enabling the synthesis of derivatives with tailored properties. Such modifications can fine-tune solubility, metabolic stability, and pharmacokinetic profiles, making this compound an invaluable tool in drug discovery pipelines.

Recent advancements in computational chemistry have also highlighted the< strong>drug-like properties of (3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)acetic acid. Molecular docking studies have shown that it can interact with various biological targets, including kinases and transcription factors implicated in diseases such as cancer and inflammation. These findings align with experimental observations where nitro-pyrazole derivatives have demonstrated inhibitory activity against key disease-related enzymes. Such insights are crucial for guiding the design of next-generation therapeutics.

The synthesis of (3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)acetic acid involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the condensation of methyl acetoacetate with hydrazine hydrate to form 3-methylpyrazole, which is then nitrated using a mixture of nitric acid and sulfuric acid to yield 3-methyl-4-nitropyrazole. Subsequent methylation at the 5-position followed by carboxylation at the 1-position provides the desired product. This synthetic route underscores the compound's accessibility and adaptability for further chemical manipulation.

The< strong>biological activity of (3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)acetic acid has been explored in several preclinical studies. In vitro assays have revealed potent inhibitory effects on enzymes such as COX-2 and LOX, which are involved in inflammatory pathways. Additionally, preliminary cell-based assays suggest that this compound may exhibit pro-apoptotic activity against certain cancer cell lines by disrupting mitochondrial function. These results warrant further investigation into its therapeutic potential.

The< strong-pharmacokinetic profile of (3,5-Dimethyl-4-nitro-1H-pyrazol-1-yloic acid) is another critical factor influencing its suitability as a drug candidate. In animal models, studies have shown that it exhibits moderate oral bioavailability and rapid distribution throughout tissues. Metabolism studies indicate that it undergoes biotransformation primarily via phase II conjugation pathways, suggesting a favorable safety profile with minimal accumulation. These pharmacokinetic characteristics make it an attractive candidate for clinical development.

The< strong-scientific community's interest in (3-methyl-N,N-dimethylaniline derivatives) has been further fueled by recent breakthroughs in understanding their role in disease pathogenesis. For instance, nitro-pyrazoles have been implicated in modulating immune responses by interacting with cytokine receptors and signaling pathways. This has opened up new avenues for treating autoimmune disorders and infectious diseases where immune dysregulation plays a central role.

In conclusion,(3-furylmethanamine derivatives) represent a class of compounds with immense potential in pharmaceutical research. Their unique structural features and diverse biological activities make them indispensable tools for developing innovative treatments across multiple therapeutic areas. As research continues to uncover new applications for these molecules,(CAS No 34563769)-based drugs may soon become integral to modern medicine.